Cas no 13134-77-5 (Methyl 3-hydroxy-5-chlorobenzo[b]thiophene-2-carboxylate)

• Product Name: Methyl 3-hydroxy-5-chlorobenzo[b]thiophene-2-carboxylate
• CAS No: 13134-77-5
• MF: C₁₀H₇ClO₃S
• MW: 242.678780794144
• CID: 2109535
• Update Time: 2025-05-22

Methyl 3-hydroxy-5-chlorobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
• SBCZYSMVZRMPCF-UHFFFAOYSA-N
• methyl 5-chloro-3-hydroxy-1-benzothiophene-2-carboxylate
• methyl 3-hydroxy-5-chlorobenzo[b]thiophene-2-carboxylate
• Methyl 3-hydroxy-5-chlorobenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C10H7ClO3S/c1-14-10(13)9-8(12)6-4-5(11)2-3-7(6)15-9/h2-4,12H,1H3
• InChI Key： SBCZYSMVZRMPCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)OC)S2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 74.8

Additional information on Methyl 3-hydroxy-5-chlorobenzo[b]thiophene-2-carboxylate

Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate is a compound with the CAS number 13134-77-5, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzo[b]thiophenes, a group of heterocyclic aromatic compounds that have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate consists of a benzo[b]thiophene ring system with substituents at positions 2, 3, and 5. Specifically, the hydroxyl group (-OH) is located at position 3, the chlorine atom (Cl) at position 5, and the methyl ester group (-COOCH₃) at position 2. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate typically involves multi-step organic reactions. One common approach is the Friedländer synthesis, which involves the condensation of an o-aminoaryl ketone with a suitable carbonyl compound. This method allows for the formation of the benzo[b]thiophene ring system. Subsequent functionalization steps, such as hydroxylation and chlorination, are then employed to introduce the desired substituents. The methyl ester group is often introduced through esterification reactions, ensuring stability and solubility for further applications.

Recent studies have highlighted the potential of Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate in drug discovery. Its unique structure makes it a promising candidate for targeting various biological pathways. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. This suggests its potential as an anti-inflammatory agent. Furthermore, its hydroxyl and chlorine substituents contribute to its ability to interact with biological targets, making it a valuable lead compound for further optimization in medicinal chemistry.

In addition to its pharmacological applications, Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate has also been explored in materials science. The benzo[b]thiophene core is known for its excellent electronic properties, making it a suitable candidate for use in organic electronics. Recent advancements have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, where it exhibits desirable charge transport characteristics. Its methyl ester group enhances solubility in organic solvents, facilitating its processing into films for electronic applications.

Environmental scientists have also taken interest in Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate due to its potential role in environmental remediation. Studies have shown that this compound can act as a sorbent for heavy metal ions in contaminated water systems. Its hydroxyl group facilitates metal ion coordination, while the aromatic ring system provides structural stability during sorption processes. This property makes it a promising candidate for developing cost-effective solutions for water purification.

From a green chemistry perspective, researchers have investigated more sustainable methods for synthesizing Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate. Traditional synthesis routes often involve hazardous reagents and multiple purification steps, which can be environmentally unfriendly. Recent advancements have focused on using microwave-assisted synthesis or enzymatic catalysis to streamline the production process while reducing waste generation. These approaches not only enhance efficiency but also align with global efforts toward sustainable chemical manufacturing.

In conclusion, Methyl 3-Hydroxy-5-Chlorobenzo[b]Thiophene-2-Carboxylate (CAS No: 13134-77-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and environmental remediation. As research continues to uncover new properties and applications of this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.